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Compound of Interest

Compound Name: DS01080522

Cat. No.: B15142608

For Researchers, Scientists, and Drug Development Professionals

Abstract

DS01080522 is a potent and selective inhibitor of the Protein Kinase A (PKA) catalytic subunit
alpha (PRKACA). This document provides a comprehensive overview of the known properties
of DS01080522, including its chemical identity, biological activity, and its role in the PRKACA
signaling pathway. The information is intended to support further research and development
efforts involving this compound.

Chemical and Physical Properties

DS01080522 is a small molecule inhibitor with the following identified properties:
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Property Value

CAS Number 2832159-84-7

Molecular Formula C23H20CI2N4Os3

Molecular Weight 471.34 g/mol
1-Chloro-N-[(S)-(3-chloro-4-cyanophenyl)

IUPAC Name [(2R,4S)-4-hydroxy-2-pyrrolidinyllmethyl]-7-
methoxy-6-isoquinolinecarboxamide
O=C(NC([C@@H]1C--INVALID-LINK--

SMILES CN1)c2ccc(C#N)c(Clhc2)c3ccac(cc30C)c(Cl)en
=c4

Appearance Solid at room temperature[1]

Storage Conditions

Store at -20°C for long-term stability[1]

Note: Detailed physicochemical properties such as melting point, boiling point, and a

comprehensive solubility profile are not yet publicly available.

Biological Activity

DS01080522 is a highly potent inhibitor of PRKACA, a key enzyme in the cAMP-dependent
signaling pathway. Its inhibitory activity has been quantified in biochemical and cell-based

assays.
Assay ICso0 Value
PRKACA Kinase Activity 0.8 nM
CREB Phosphorylation (in NIH/3T3 cells) 66 NnM[2]

The inhibition of PRKACA by DS01080522 |leads to a downstream reduction in the
phosphorylation of cCAMP Response Element-Binding Protein (CREB), a crucial transcription

factor involved in cellular processes such as proliferation, differentiation, and survival.
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Signaling Pathway

DS01080522 exerts its biological effects by directly targeting the catalytic subunit of PKA
(PRKACA). The canonical PKA signaling pathway and the point of inhibition by DS01080522
are illustrated below.
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Preparation

Prepare Assay Bulffer,
PRKACA Enzyme, ATP, Serially Dilute DS01080522

and Peptide Substrate

Reaction

Y

Incubate PRKACA with
DS01080522

i

Initiate Reaction with
ATP and Substrate

i

Allow Reaction to Proceed
(e.g., 30-60 min at 30°C)

Detection

y

Stop Reaction
(e.g., with EDTA)

Detect Phosphorylated Substrate
(e.g., using luminescence,
fluorescence, or radioactivity)

( Calculate ICso Value )
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Cell Culture & Treatment

Seed NIH/3T3 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15142608?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ds89002333.html
https://www.tandfonline.com/doi/full/10.2147/JHC.S406902
https://www.benchchem.com/product/b15142608#ds01080522-cas-number-2832159-84-7-properties
https://www.benchchem.com/product/b15142608#ds01080522-cas-number-2832159-84-7-properties
https://www.benchchem.com/product/b15142608#ds01080522-cas-number-2832159-84-7-properties
https://www.benchchem.com/product/b15142608#ds01080522-cas-number-2832159-84-7-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

